3-(2,5-dioxoimidazolidin-1-yl)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2,5-dioxoimidazolidin-1-yl)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as TPCA-1 and is a potent inhibitor of the nuclear factor-kappa B (NF-κB) pathway.
Scientific Research Applications
Heterocyclic Synthesis
3-(2,5-dioxoimidazolidin-1-yl)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide and related compounds have been utilized in heterocyclic synthesis, particularly for the creation of new antibiotic and antibacterial drugs. The synthesis processes often involve reacting with various substances to yield derivatives with potential biological activities, such as antibiotics effective against both Gram-positive and Gram-negative bacteria (Ahmed, 2007).
Cardiotonic Agents
Derivatives of this compound have been synthesized and tested for cardiotonic activity. In some studies, analogues of thiazolidine-3-carboxamide were created and assessed for their effectiveness as cardiotonic agents in animal models, particularly in anesthetized dogs (Nate et al., 1987).
Antioxidant Activity
Researchers have synthesized novel derivatives containing various substituents, including 3-(2,5-dioxoimidazolidin-1-yl)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide, and evaluated their antioxidant activities. Some compounds were identified as potent antioxidants, exhibiting higher activity than well-known antioxidants like ascorbic acid (Tumosienė et al., 2019).
Antitubercular Activity
The compound and its derivatives have been explored for antitubercular activity. New dihydropyridines with carboxamide groups have shown promise against Mycobacterium tuberculosis, indicating potential use in treating tuberculosis (Amini et al., 2008).
Antimicrobial Screening
Several studies have synthesized derivatives of this compound to evaluate their antimicrobial properties. These studies often involve characterizing the compounds and testing them against various bacterial and fungal strains. The results have shown that some derivatives exhibit significant antimicrobial activities (Arshad et al., 2018).
Anticonvulsant Agents
Research has been conducted on derivatives of 3-(2,5-dioxoimidazolidin-1-yl)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide for their potential as anticonvulsant agents. These studies involve the synthesis and evaluation of various derivatives to assess their effectiveness in controlling seizures (Deodhar et al., 2009).
properties
IUPAC Name |
3-(2,5-dioxoimidazolidin-1-yl)-N-thiophen-2-ylpyrrolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O3S/c17-10-6-13-11(18)16(10)8-3-4-15(7-8)12(19)14-9-2-1-5-20-9/h1-2,5,8H,3-4,6-7H2,(H,13,18)(H,14,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTJCNVGFTXDQPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1N2C(=O)CNC2=O)C(=O)NC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2,5-dioxoimidazolidin-1-yl)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.